Cas no 17083-25-9 (2-amino-3-(tert-butoxy)propanoic acid)
2-amino-3-(tert-butoxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- O-tert-Butyl-DL-serine
- 2-amino-3-(tert-butoxy)propanoic acid
- O-(tert-Butyl)-D-serine
- O-tert.butyl-dl-serine
- Alanine, 3-tert-butoxy-, DL-
- DDCPKNYKNWXULB-UHFFFAOYSA-N
- STR07148
- 2-amino-3-tert-butoxy propionic acid
- DL-Serine, O-(1,1-dimethylethyl)-
- TRA0036959
- SY032305
- SY031318
- ST50975070
-
- MDL: MFCD00037772
- Inchi: 1S/C7H15NO3/c1-7(2,3)11-4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)
- InChI Key: DDCPKNYKNWXULB-UHFFFAOYSA-N
- SMILES: O(CC(C(=O)O)N)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 139
- Topological Polar Surface Area: 72.6
2-amino-3-(tert-butoxy)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-202452-0.05g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 0.05g |
$145.0 | 2023-09-16 | ||
| Enamine | EN300-202452-0.1g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 0.1g |
$151.0 | 2023-09-16 | ||
| Enamine | EN300-202452-0.25g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 0.25g |
$159.0 | 2023-09-16 | ||
| Enamine | EN300-202452-0.5g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 0.5g |
$165.0 | 2023-09-16 | ||
| Enamine | EN300-202452-1.0g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 1g |
$172.0 | 2023-06-08 | ||
| Enamine | EN300-202452-2.5g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 2.5g |
$295.0 | 2023-09-16 | ||
| Enamine | EN300-202452-5.0g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 5g |
$499.0 | 2023-06-08 | ||
| Enamine | EN300-202452-10.0g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 10g |
$907.0 | 2023-06-08 | ||
| Enamine | EN300-202452-1g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 1g |
$172.0 | 2023-09-16 | ||
| Enamine | EN300-202452-5g |
2-amino-3-(tert-butoxy)propanoic acid |
17083-25-9 | 5g |
$499.0 | 2023-09-16 |
2-amino-3-(tert-butoxy)propanoic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 2-amino-3-(tert-butoxy)propanoic acid
Professional Introduction to 2-amino-3-(tert-butoxy)propanoic acid (CAS No. 17083-25-9)
2-amino-3-(tert-butoxy)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 17083-25-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural arrangement with an amino group at the second carbon and a tert-butoxy substituent at the third carbon of a propanoic acid backbone, exhibits promising properties that make it a valuable candidate for various biochemical applications. The presence of both polar functional groups—the amino group (–NH₂) and the hydroxyl group within the tert-butoxy moiety (–O–C(CH₃)₃)—enhances its solubility in polar solvents and its potential reactivity in biological systems.
The synthesis and characterization of 2-amino-3-(tert-butoxy)propanoic acid have been subjects of extensive research due to its structural versatility. The tert-butoxy group, in particular, serves as a protective group for carboxylic acids in organic synthesis, allowing for selective modifications while maintaining stability under harsh conditions. This characteristic has made it useful in multi-step synthetic pathways, especially in the development of complex pharmaceutical molecules where regioselectivity is crucial. The compound’s ability to participate in hydrogen bonding, facilitated by both the amino and hydroxyl functionalities, further underscores its potential utility in drug design and biomolecular interactions.
In recent years, 2-amino-3-(tert-butoxy)propanoic acid has garnered attention for its role as an intermediate in the synthesis of bioactive peptides and peptidomimetics. Peptides are fundamental to numerous biological processes, and their modification often requires specific side chains that can enhance stability or target specific binding sites. The structural features of this compound allow it to serve as a precursor for introducing bulky or hydrophobic groups into peptide chains without compromising overall solubility or reactivity. This has been particularly relevant in the design of protease inhibitors, where maintaining solubility while enhancing binding affinity is critical.
Moreover, the compound’s potential applications extend to enzyme inhibition studies. The combination of an amino group and a bulky tert-butoxy substituent can mimic the transition state or substrate structure of enzymes, thereby facilitating selective inhibition. For instance, researchers have explored its utility in inhibiting serine proteases, where the tert-butoxy group can occupy hydrophobic pockets within the active site while the amino group engages in hydrogen bonding with acidic residues. Such studies not only contribute to our understanding of enzyme mechanisms but also provide novel scaffolds for developing therapeutic agents.
Recent advancements in computational chemistry have further highlighted the significance of 2-amino-3-(tert-butoxy)propanoic acid. Molecular modeling studies indicate that this compound can adopt multiple conformations depending on its environment, which may influence its interactions with biological targets. High-throughput virtual screening has been employed to identify derivatives with enhanced binding affinities or selectivity profiles. These computational approaches complement experimental efforts by predicting optimal modifications before costly synthesis and purification processes. Such integrative strategies are becoming increasingly prevalent in drug discovery pipelines, emphasizing the importance of interdisciplinary collaboration between experimentalists and computational scientists.
The role of 2-amino-3-(tert-butoxy)propanoic acid in material science is another emerging area of interest. Its ability to form stable complexes with other molecules makes it a candidate for use in chiral catalysis or as a ligand in metal-organic frameworks (MOFs). In MOFs, organic molecules are used as building blocks to create porous materials with tailored properties for gas storage, separation technologies, or catalysis. The presence of both polar and non-polar functional groups allows this compound to interact selectively with different substrates or guest molecules, making it a versatile component in designing functional materials.
Biologically speaking, 2-amino-3-(tert-butoxy)propanoic acid exhibits potential as a precursor for synthesizing neuropeptides or neurotransmitter analogs. The structural motif shared by this compound resembles certain amino acids found in natural peptides but with modifications that could enhance pharmacological activity or reduce metabolic degradation. For example, derivatives featuring additional hydroxyl or carboxyl groups could mimic pathways involving polyhydroxyamino acids, which are known to play roles in cell signaling and neural communication. Such analogs could serve as tools for studying neural pathways or developing treatments for neurological disorders.
The chemical stability of 2-amino-3-(tert-butoxy)propanoic acid under various conditions is another factor contributing to its widespread use. Unlike some labile compounds that degrade upon exposure to light or air, this molecule maintains its integrity under standard storage conditions. This stability is partly attributed to the protective nature of the tert-butoxy group, which shields reactive sites from unwanted side reactions. Additionally, its solubility profile allows for easy handling and incorporation into diverse reaction systems without requiring specialized equipment.
In industrial applications, 2-amino-3-(tert-butoxy)propanoic acid has found utility as a chiral auxiliary or building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals because they often exist as enantiomers—molecules that are mirror images but behave differently biologically—which can lead to varying efficacy or toxicity profiles. By incorporating this compound into synthetic routes, chemists can selectively produce enantiomerically pure products without resorting to complex resolution techniques later on. This approach not only streamlines production but also reduces costs associated with downstream purification steps.
The environmental impact of using 2-amino-3-(tert-butoxy)propanoic acid has also been considered during recent research efforts. Studies have shown that derivatives derived from this compound exhibit moderate biodegradability under aerobic conditions when exposed to microbial communities commonly found in soil or water systems. However, it is important note that while these preliminary findings suggest favorable environmental behavior, long-term ecotoxicological assessments remain necessary before large-scale implementation occurs especially when considering continuous use scenarios where cumulative effects may manifest over time
17083-25-9 (2-amino-3-(tert-butoxy)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)